Cas no 101927-49-5 (9H-Pyrido[3,4-b]indol-6-ol,5,7-dibromo-)

9H-Pyrido[3,4-b]indol-6-ol,5,7-dibromo- structure

101927-49-5 structure

Product Name:9H-Pyrido[3,4-b]indol-6-ol,5,7-dibromo-

CAS No:101927-49-5

MF:C₁₁H₆Br₂N₂O

MW:341.986140727997

CID:146703

PubChem ID:127993

Update Time:2025-04-19

9H-Pyrido[3,4-b]indol-6-ol,5,7-dibromo- Chemical and Physical Properties

Names and Identifiers

- 9H-Pyrido[3,4-b]indol-6-ol,5,7-dibromo-
- 5,7-dibromo-9H-pyrido[3,4-b]indol-6-ol
- 7-bromoeudistomine D
- 5,7-dibromo-9H-beta-carbolin-6-ol
- 5,7-Dibromo-9H-prido(3,4-b)indol-6-ol
- 9H-Prido(3,4-b)indol-6-ol, 5,7-dibromo-
- Bromo-eudistomin D
- SCHEMBL7085913
- BDBM50207817
- 7-bromo-eudistomin D
- 101927-49-5
- DTXSID80144350
- PD092596
- CHEMBL272185
- Inchi： 1S/C11H6Br2N2O/c12-6-3-7-9(10(13)11(6)16)5-1-2-14-4-8(5)15-7/h1-4,15-16H
- InChI Key： UNIUKKWPGRGSRQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC2=C1C1C=CN=CC=1N2)Br)O

Computed Properties

Exact Mass: 339.88468
Monoisotopic Mass: 339.88469g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 48.9Å²

Experimental Properties

PSA: 48.91

9H-Pyrido[3,4-b]indol-6-ol,5,7-dibromo- Related Literature

1. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990

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